Cas no 444179-03-7 (2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide)

• Product Name: 2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide
• CAS No: 444179-03-7
• MF: C₁₈H₁₅FN₂O₃
• MW: 326.321707963943
• CID: 5901071
• PubChem ID: 2451756
• Update Time: 2025-10-23

2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 444179-03-7
• Z44298687
• EN300-18152382
• 2-cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide
• 2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide

• Inchi： 1S/C18H15FN2O3/c1-23-17-9-13(8-14(10-20)18(21)22)4-7-16(17)24-11-12-2-5-15(19)6-3-12/h2-9H,11H2,1H3,(H2,21,22)/b14-8-
• InChI Key： KIKOHBIXUWDVNO-ZSOIEALJSA-N
• SMILES： FC1C=CC(=CC=1)COC1C=CC(/C=C(/C#N)\C(N)=O)=CC=1OC

Computed Properties

• Exact Mass: 326.10667051g/mol
• Monoisotopic Mass: 326.10667051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.3Ų

Additional information on 2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide

Research Brief on 2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide (CAS: 444179-03-7)

2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide (CAS: 444179-03-7) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key signaling pathways, particularly in the context of cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical applications.

The compound, often referred to as a cinnamide derivative, exhibits a unique structural motif that enables it to interact with specific protein targets. Recent structural-activity relationship (SAR) studies have elucidated the importance of the cyano and fluorophenyl methoxy groups in its bioactivity. These studies suggest that the compound's efficacy is highly dependent on its ability to form hydrogen bonds and hydrophobic interactions with target proteins, such as kinases and transcription factors.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that 2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide acts as a potent inhibitor of the JAK-STAT signaling pathway, which is implicated in various cancers and autoimmune disorders. The study reported an IC50 value of 50 nM for JAK2 inhibition, making it a promising candidate for further development. Additionally, the compound showed selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting a favorable therapeutic window.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's anti-inflammatory properties. The researchers found that it significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Mechanistic studies revealed that the compound achieves this effect by inhibiting the NF-κB pathway, further underscoring its potential as a multi-target therapeutic agent.

Pharmacokinetic studies have also been conducted to evaluate the compound's drug-like properties. Preliminary data indicate that 2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide exhibits good oral bioavailability and metabolic stability in rodent models. However, challenges such as plasma protein binding and potential off-target effects warrant further optimization in future studies.

In conclusion, 2-Cyano-3-{4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl}prop-2-enamide (CAS: 444179-03-7) represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Its dual inhibition of the JAK-STAT and NF-κB pathways highlights its potential as a multi-functional agent. Future research should focus on optimizing its pharmacokinetic profile and conducting in vivo efficacy studies to validate its therapeutic potential.